Cas no 42983-07-3 (Pivalic acid-d9)

• Product Name: Pivalic acid-d9
• CAS No: 42983-07-3
• MF: C₅H₁₀O₂
• MW: 111.187157154083
• MDL: MFCD03428170
• CID: 328705
• PubChem ID: 23423104
• Update Time: 2025-10-28

Pivalic acid-d9 Chemical and Physical Properties

Names and Identifiers

• Propanoic-3,3,3-d3acid, 2,2-di(methyl-d3)-
• TRIMETHYL-D9-ACETIC ACID
• 2-(4-morpholinyl)-2-(3-pyridinyl)pentanedinitrile
• 2,2-dimethylpropanoic acid-d9
• 2-morpholin-4-yl-2-pyridin-3-yl-pentanedinitrile
• 3,3,3-trideuterio-2,2-bis-trideuteriomethyl-propionic acid
• AC1L6ZEU
• NSC180828
• Pivalic acid-d9
• pivalic-d9 acid
• SCHEMBL13934206
• 3,3,3-Trideuterio-2,2-bis(trideuteriomethyl)propanoic acid
• CS-0564148
• HY-Y1150S2
• di(?H?)methyl(?H?)propanoic acid
• 42983-07-3
• D98299
• EX-A7842X
• DA-56907

• MDL： MFCD03428170
• Inchi： 1S/C5H10O2/c1-5(2,3)4(6)7/h1-3H3,(H,6,7)/i1D3,2D3,3D3
• InChI Key： IUGYQRQAERSCNH-GQALSZNTSA-N
• SMILES： OC(C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 111.125
• Monoisotopic Mass: 111.125
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 166.2±8.0 °C at 760 mmHg
• Flash Point: 68.3±9.8 °C
• Vapor Pressure: 0.9±0.6 mmHg at 25°C

Pivalic acid-d9 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Pivalic acid-d9

Professional Introduction to Pivalic Acid-d9 (CAS No 42983-07-3)

Pivalic acid-d9, with the chemical name 2,2-dimethylpropanoic acid-d9, is a deuterated derivative of pivalic acid (CAS No 42983-07-3). This compound is widely utilized in the field of analytical chemistry and pharmaceutical research due to its unique isotopic properties. The introduction of deuterium atoms into the molecular structure enhances its stability and specificity, making it an invaluable tool in various scientific applications.

The molecular formula of Pivalic acid-d9 is C₅H₉D₉O₂, reflecting the substitution of hydrogen atoms with deuterium. This modification not only improves the compound's suitability for NMR spectroscopy but also extends its utility in metabolic studies and drug metabolism research. The compound's high purity and isotopic enrichment make it a preferred choice for researchers aiming to achieve precise analytical results.

In recent years, the demand for isotopically labeled compounds has surged, particularly in the pharmaceutical industry. Pivalic acid-d9 plays a crucial role in studying the metabolic pathways of drugs and understanding their interactions within biological systems. Its applications span across drug discovery, pharmacokinetics, and toxicology, where accurate and sensitive detection is paramount.

One of the most significant advancements in the use of Pivalic acid-d9 has been its integration into metabolomics studies. By employing this deuterated compound, researchers can more effectively track metabolic fluxes and identify key enzymes involved in drug metabolism. This has led to a deeper understanding of how drugs are processed in the body, ultimately aiding in the development of more effective and safer medications.

The compound's stability under various experimental conditions also makes it an excellent internal standard for mass spectrometry analyses. In mass spectrometry, internal standards like Pivalic acid-d9 help correct for variations in ionization efficiency and improve the accuracy of quantification. This has been particularly beneficial in clinical trials where precise measurement of drug concentrations is essential.

Moreover, the use of Pivalic acid-d9 has found applications in environmental chemistry. Its isotopic signature allows researchers to study environmental degradation processes and monitor pollution levels more effectively. By tracking the degradation products of pollutants labeled with deuterium, scientists can gain insights into the environmental impact of various chemicals and develop strategies for pollution control.

The synthesis of Pivalic acid-d9 involves advanced chemical techniques that ensure high isotopic purity. The process typically involves the reaction of appropriately substituted precursors with deuterium sources under controlled conditions. These synthetic methods have been refined over time to achieve optimal yields and purity, making Pivalic acid-d9 readily available for research purposes.

In conclusion, Pivalic acid-d9 (CAS No 42983-07-3) is a versatile and highly valuable compound in modern scientific research. Its unique isotopic properties enhance its utility in analytical chemistry, pharmaceutical research, metabolomics, mass spectrometry, and environmental studies. As research methodologies continue to evolve, the demand for high-quality isotopically labeled compounds like Pivalic acid-d9 is expected to grow, further solidifying its importance in advancing scientific knowledge and innovation.